Cas no 585544-30-5 (Boronic acid, [5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl]-)

Boronic acid, [5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl]- structure
585544-30-5 structure
Product Name:Boronic acid, [5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl]-
CAS No:585544-30-5
MF:C11H13BFNO3
MW:237.035226583481
CID:341674
PubChem ID:21914527
Update Time:2025-04-19

Boronic acid, [5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl]- Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, [5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl]-
    • [5-(cyclopropylcarbamoyl)-3-fluoro-2-methylphenyl]boronic acid
    • SCHEMBL2215090
    • {5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl}boronic acid
    • 585544-30-5
    • starbld0019291
    • ZAWITYYIKZBCGU-UHFFFAOYSA-N
    • DTXSID70620012
    • {5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl)boronic acid
    • (5-(Cyclopropylcarbamoyl)-3-fluoro-2-methylphenyl)boronic acid
    • Inchi: 1S/C11H13BFNO3/c1-6-9(12(16)17)4-7(5-10(6)13)11(15)14-8-2-3-8/h4-5,8,16-17H,2-3H2,1H3,(H,14,15)
    • InChI Key: ZAWITYYIKZBCGU-UHFFFAOYSA-N
    • SMILES: FC1C(C)=C(B(O)O)C=C(C=1)C(NC1CC1)=O

Computed Properties

  • Exact Mass: 236.10089
  • Monoisotopic Mass: 237.0972516g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.56

Boronic acid, [5-[(cyclopropylamino)carbonyl]-3-fluoro-2-methylphenyl]- Related Literature

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